molecular formula C21H24N6O3S B2650831 2-(4-acetylpiperazin-1-yl)-2-oxo-N-(2-(2-(m-tolyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)acetamide CAS No. 894040-66-5

2-(4-acetylpiperazin-1-yl)-2-oxo-N-(2-(2-(m-tolyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)acetamide

Cat. No.: B2650831
CAS No.: 894040-66-5
M. Wt: 440.52
InChI Key: MANHCUTXIFHULN-UHFFFAOYSA-N
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Description

2-(4-acetylpiperazin-1-yl)-2-oxo-N-(2-(2-(m-tolyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C21H24N6O3S and its molecular weight is 440.52. The purity is usually 95%.
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Biological Activity

The compound 2-(4-acetylpiperazin-1-yl)-2-oxo-N-(2-(2-(m-tolyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)acetamide is a complex organic molecule that has garnered interest due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological effects, mechanisms of action, and relevant case studies.

Chemical Structure

The molecular structure of the compound can be described as follows:

  • Core Structure : The compound consists of a piperazine ring substituted with an acetyl group and an acetamide moiety.
  • Thiazolo[3,2-b][1,2,4]triazole : This heterocyclic component is known for various biological activities, including antimicrobial and anti-inflammatory properties.

Biological Activity Overview

The biological activity of this compound can be categorized into several key areas:

1. Antimicrobial Activity

Research indicates that derivatives containing thiazole and triazole rings exhibit significant antimicrobial properties. For instance, compounds similar to the one have been tested against various bacterial strains. In a study where thiazolo[3,2-b][1,2,4]triazole derivatives were evaluated, several exhibited notable antibacterial activity with minimum inhibitory concentrations (MICs) ranging from 8 to 32 μg/mL against Staphylococcus aureus and Candida albicans .

CompoundMIC (μg/mL)Target Organism
Compound 108Staphylococcus aureus
Compound 1116Candida albicans

2. Anti-inflammatory Activity

The compound's structural features suggest potential anti-inflammatory effects. Similar compounds have been shown to inhibit cyclooxygenase enzymes (COX-1 and COX-2), which play a critical role in the inflammatory process. A study demonstrated that certain derivatives displayed significant inhibition of COX activity, leading to reduced levels of inflammatory mediators such as interleukin-1 beta (IL-1β) .

CompoundCOX Inhibition (%)Inflammatory Mediator Reduction
Compound A86IL-1β
Compound B64IL-1β

3. Anticancer Potential

Preliminary investigations into the anticancer properties of related compounds indicate that they may induce apoptosis in cancer cells through various mechanisms. The presence of the thiazolo[3,2-b][1,2,4]triazole moiety has been linked to enhanced cytotoxicity against different cancer cell lines .

The proposed mechanisms by which the compound exerts its biological effects include:

  • Inhibition of Enzymatic Activity : By inhibiting COX enzymes, the compound may reduce the synthesis of prostaglandins that mediate inflammation.
  • Interference with Cellular Pathways : The compound may affect signaling pathways involved in cell proliferation and survival in cancer cells.

Case Studies

Several studies have explored the biological activities of related compounds:

  • Antimicrobial Efficacy : A study found that thiazolo[3,2-b][1,2,4]triazole derivatives exhibited significant antimicrobial activity against both Gram-positive and Gram-negative bacteria .
  • Analgesic Properties : Research indicated that certain derivatives showed analgesic effects comparable to standard NSAIDs like aspirin .
  • Cytotoxicity : Experiments demonstrated that specific analogs led to cell death in various cancer cell lines through apoptosis induction .

Properties

IUPAC Name

2-(4-acetylpiperazin-1-yl)-N-[2-[2-(3-methylphenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]-2-oxoacetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H24N6O3S/c1-14-4-3-5-16(12-14)18-23-21-27(24-18)17(13-31-21)6-7-22-19(29)20(30)26-10-8-25(9-11-26)15(2)28/h3-5,12-13H,6-11H2,1-2H3,(H,22,29)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MANHCUTXIFHULN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=CC=C1)C2=NN3C(=CSC3=N2)CCNC(=O)C(=O)N4CCN(CC4)C(=O)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H24N6O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

440.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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